Cas no 54915-21-8 (1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1))
54915-21-8 structure
Product Name:1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1)
CAS No:54915-21-8
MF:C13H18ClN
MW:223.741722583771
CID:383252
PubChem ID:108272
Update Time:2025-04-19
1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1)
- DTXSID50970249
- 1,5-Ethano-1H-3-benzazepine, 2,3,4,5-tetrahydro-3-methyl-, hydrochloride
- 54915-21-8
- 3-Methyl-1,5-ethano-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride
- 3-Methyl-2,3,4,5-tetrahydro-1H-1,5-ethano-3-benzazepine--hydrogen chloride (1/1)
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- Inchi: 1S/C13H17N.ClH/c1-14-8-10-6-7-11(9-14)13-5-3-2-4-12(10)13;/h2-5,10-11H,6-9H2,1H3;1H
- InChI Key: JDVDUBCGXHAVFH-UHFFFAOYSA-N
- SMILES: Cl.N1(C)CC2C3C=CC=CC=3C(C1)CC2
Computed Properties
- Exact Mass: 223.11294
- Monoisotopic Mass: 223.113
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Boiling Point: 288.9°Cat760mmHg
- Flash Point: 117.4°C
- PSA: 3.24
1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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